Cas no 155432-34-1 (3-methyl-4-[4-(trifluoromethoxy)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one)

3-Methyl-4-[4-(trifluoromethoxy)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one is a heterocyclic compound featuring a triazolone core substituted with a trifluoromethoxyphenyl group. This structure imparts unique physicochemical properties, including enhanced stability and potential bioactivity, making it a valuable intermediate in pharmaceutical and agrochemical research. The trifluoromethoxy moiety contributes to increased lipophilicity and metabolic resistance, while the triazolone ring offers versatility for further functionalization. Its well-defined molecular architecture ensures reproducibility in synthetic applications. This compound is particularly relevant in the development of novel active ingredients, where its structural motifs may influence binding affinity or selectivity. Suitable for controlled reactions, it is typically handled under standard laboratory conditions with appropriate safety measures.

3-methyl-4-[4-(trifluoromethoxy)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one structure

155432-34-1 structure

Product Name:3-methyl-4-[4-(trifluoromethoxy)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one

CAS No:155432-34-1

MF:C₁₀H₈F₃N₃O₂

MW:259.184632301331

MDL:MFCD04124242

CID:5219795

Update Time:2026-03-06

3-methyl-4-[4-(trifluoromethoxy)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

- 3-methyl-4-[4-(trifluoromethoxy)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one
- MDL： MFCD04124242
- Inchi： 1S/C10H8F3N3O2/c1-6-14-15-9(17)16(6)7-2-4-8(5-3-7)18-10(11,12)13/h2-5H,1H3,(H,15,17)
- InChI Key： ZJFJZEHTEWUCEU-UHFFFAOYSA-N
- SMILES： N1=C(C)N(C2=CC=C(OC(F)(F)F)C=C2)C(=O)N1

3-methyl-4-[4-(trifluoromethoxy)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB296325-100 mg	5-Methyl-4-[4-(trifluoromethoxy)phenyl]-2,4-dihydro-3H-1,2,4-triazol-3-one; .	155432-34-1		100mg	€221.50	2023-04-26
abcr	AB296325-100mg	5-Methyl-4-[4-(trifluoromethoxy)phenyl]-2,4-dihydro-3H-1,2,4-triazol-3-one; .	155432-34-1		100mg	€283.50	2025-04-20
Ambeed	A882669-1g	3-Methyl-4-[4-(trifluoromethoxy)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one	155432-34-1	90%	1g	$350.0	2024-08-03

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-methyl-4-[4-(trifluoromethoxy)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one

3-Methyl-4-[4-(Trifluoromethoxy)Phenyl]-4,5-Dihydro-1H-1,2,4-Triazol-5-One (CAS No. 155432-34-1)

The compound 3-methyl-4-[4-(trifluoromethoxy)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one, with the CAS number 155432-34-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazolones, which are known for their versatile applications in drug discovery and material science. The structure of this compound is characterized by a triazolone ring system fused with a phenyl group substituted with a trifluoromethoxy moiety and a methyl group at specific positions.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and cyclizations. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are invaluable for studying its stereochemical properties and biological activities. Researchers have employed various catalysts and reaction conditions to optimize the yield and purity of this compound, making it more accessible for large-scale applications.

One of the most promising applications of 3-methyl-4-[4-(trifluoromethoxy)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one lies in its potential as a lead molecule in drug development. Studies have shown that this compound exhibits potent inhibitory activity against several enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The trifluoromethoxy group plays a critical role in enhancing the compound's bioavailability and stability within biological systems.

In addition to its pharmacological applications, this compound has also been explored for its electronic properties. The triazolone ring system contributes to its ability to act as an electron-deficient aromatic heterocycle, making it a candidate for use in organic electronics. Recent research has focused on incorporating this compound into organic field-effect transistors (OFETs), where it has demonstrated remarkable charge transport properties.

The environmental impact of 3-methyl-4-[4-(trifluoromethoxy)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one has also been a topic of interest. Studies have shown that the compound undergoes rapid degradation under UV light and microbial action, reducing its persistence in aquatic environments. This makes it a more eco-friendly alternative to other similar compounds currently in use.

In conclusion, 3-methyl-4-[4-(trifluoromethoxy)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 155432